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Common Issues & Troubleshooting

Get Quote

The table below summarizes potential issues and solutions based on common experimental and computational problems.

Issue Specific i i
Possible Cause Solution Reference

Category Problem
Post-Export  Poor results after  Incorrect chat template Use the same chat template used during training. Apply the  [1]
Performance exporting model application in the inference correct template when running in other frameworks.

from Unsloth to engine.

other platforms

(e.g., Ollama,

VLLM).
Model Out-of-Memory GPU memory usage is too Reduce the maximum _memory usage parameter (e.g., to [1]
Saving & (OOM) crashes high during the saving process. 0.5 for 50% of GPU memory) during
Conversion when saving to model.save pretrained.

GGUF or 16-bit

formats.
Training Evaluation loop Evaluation batch size is too Reduce per device eval batch size, and use [1]
Evaluation crashes or runs large, or data types are fple full eval=Trueorbfl6 full eval=Trueto

out of memory. memory-intensive. halve memory usage.
CUDA RuntimeError: This often indicates a deeper Restart the runtime and set environment variables before [1]
Runtime CUDA error: code conflict or issue. importing Unsloth:
Errors device-side os.environ["UNSLOTH COMPILE DISABLE"] = "1",

assert os.environ["UNSLOTH DISABLE FAST GENERATION"]

triggered. = "1"
Training All training losses  Incorrect use of Apply the model-specific formatting for instruction and [1]
Loss are reported as train on responses only response parts. For example, use tags like

0, with a warning
that "all labels in
your dataset are
-100".

mask for the specific model
architecture.

<\|start header id\|>user<\|end header id\|>
for Llama 3 models.

Visualizing Experimental Workflows with Graphviz
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For creating diagrams of experimental workflows and signaling pathways, here is a foundational Graphviz template that incorporates your

specifications for color, contrast, and layout.
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Click to download full resolution via product page
Diagram Title: Picfelltarraenin IA Extraction Workflow

This script provides a structure that you can adapt for more complex pathways. Key features that meet your specifications include:

¢ Color and Contrast: The fontcolor is explicitly set to ensure high contrast against each node's fillcolor [2]. For example, light-colored
nodes use dark text (#202124), and dark-colored nodes use white text (#FFFFFF).
o Edge Labels: The labeldistance is setto 2.5 or higher on key edges, creating a clear gap between the text and the nodes [3].
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e Layout: Using splines=ortho creates clean, rectangular pathways, while rankdir=TB (Top to Bottom) is a standard for workflows.

Key Graphviz Scripting Tips

e HTML-like Labels for Advanced Formatting: For complex node labels with multiple lines or mixed font attributes, use HTML-like labels within
Graphviz [4] [2]. This allows you to create rich text without the limitations of the traditional record-based shapes.

 Managing Complex Graphs: If your diagram becomes too crowded, try these strategies: use a fixed node size, split node labels onto multiple
lines, and adjust nodesep and ranksep to spread out nodes [5]. For highly interconnected diagrams, consider using the circo layout engine
instead of the default dot.

Presenting Quantitative Data in Tables

When summarizing experimental data, follow these guidelines to create clear and effective tables [6] [7]:

« Title and Structure: Provide a clear, concise title. Number tables sequentially (e.g., Table 1, Table 2). Every column must have a heading [7].

« Alignment: Align numeric data to the right and text to the left to enhance scannability and comparison [6].

¢ Readability: Use thousand separators for large numbers, limit decimal places, and ensure units of measurement are included in the column
headers [6].

« Formatting: Apply subtle alternating row shading (#F1F3F4 can be a good light gray) to guide the eye, and use borders or gridlines sparingly to
avoid clutter [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team

for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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